Cas no 57357-81-0 (1,5-Cyclononadiene)

• Product Name: 1,5-Cyclononadiene
• CAS No: 57357-81-0
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 1604128
• Update Time: 2024-09-11

1,5-Cyclononadiene Chemical and Physical Properties

Names and Identifiers

• 1,5-Cyclononadiene
• cyclonona-1,5-diene

• Inchi： 1S/C9H14/c1-2-4-6-8-9-7-5-3-1/h1-2,7,9H,3-6,8H2/b2-1-,9-7-
• InChI Key： UWMOLRCQDVCRLG-NQOXHWNZSA-N
• SMILES： C1CCCC=CCCC=1 |c:4,8|

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2

Experimental Properties

• Density: 0.835±0.06 g/cm3(Predicted)
• Boiling Point: 172.7±20.0 °C(Predicted)
• PSA: 0